Cas no 1369346-15-5 (3-amino-1-(dimethyl-1,2-oxazol-4-yl)propan-1-ol)

• Product Name: 3-amino-1-(dimethyl-1,2-oxazol-4-yl)propan-1-ol
• CAS No: 1369346-15-5
• MF: C₈H₁₄N₂O₂
• MW: 170.208961963654
• CID: 5874379
• PubChem ID: 82412487
• Update Time: 2025-10-31

3-amino-1-(dimethyl-1,2-oxazol-4-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(dimethyl-1,2-oxazol-4-yl)propan-1-ol
• EN300-1840773
• 1369346-15-5

• Inchi： 1S/C8H14N2O2/c1-5-8(6(2)12-10-5)7(11)3-4-9/h7,11H,3-4,9H2,1-2H3
• InChI Key： CJRMFEFQUTUKJY-UHFFFAOYSA-N
• SMILES： OC(C1C(C)=NOC=1C)CCN

Computed Properties

• Exact Mass: 170.105527694g/mol
• Monoisotopic Mass: 170.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 72.3Ų

Additional information on 3-amino-1-(dimethyl-1,2-oxazol-4-yl)propan-1-ol

3-Amino-1-(Dimethyl-1,2-oxazol-4-yl)propan-1-ol (CAS No. 1369346-15-5): An Overview of Its Structure, Properties, and Applications in Pharmaceutical Research

3-Amino-1-(dimethyl-1,2-oxazol-4-yl)propan-1-ol (CAS No. 1369346-15-5) is a synthetic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of amino alcohols and features a 1,2-oxazole ring, which imparts specific chemical and biological properties. In this article, we will delve into the structural characteristics, physical and chemical properties, and recent advancements in the research and development of 3-amino-1-(dimethyl-1,2-oxazol-4-yl)propan-1-ol.

Structural Characteristics

The molecular formula of 3-amino-1-(dimethyl-1,2-oxazol-4-yl)propan-1-ol is C₈H₁₅N₃O₂, with a molecular weight of approximately 177.22 g/mol. The compound consists of an amino group (-NH₂) attached to a propyl chain, which is further substituted with a dimethylated 1,2-oxazole ring at the terminal position. The presence of the amino group and the oxazole ring provides this compound with both hydrophilic and hydrophobic properties, making it an interesting candidate for various biological studies.

The 1,2-oxazole ring is a five-membered heterocyclic structure containing one oxygen atom and one nitrogen atom. This ring system is known for its stability and ability to form hydrogen bonds, which can influence the compound's solubility and binding affinity to biological targets. The dimethyl substitution on the oxazole ring further enhances the lipophilicity of the molecule, potentially affecting its membrane permeability and cellular uptake.

Physical and Chemical Properties

3-Amino-1-(dimethyl-1,2-oxazol-4-yl)propan-1-ol is a white crystalline solid at room temperature with a melting point ranging from 85°C to 87°C. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. The compound exhibits moderate stability under standard laboratory conditions but may degrade upon exposure to strong acids or bases.

The pKa values of 3-amino-1-(dimethyl-1,2-oxazol-4-y l)propan - 1 - ol are approximately 9.5 for the amino group and 6.8 for the hydroxyl group. These pKa values indicate that the compound can exist in different protonation states depending on the pH of the solution, which can influence its pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME).

Biological Activity and Therapeutic Potential

3-Amino - 1 - (dimethyl - 1 , 2 - oxazol - 4 - yl )propan - 1 - ol has been investigated for its potential therapeutic applications in various disease models. Recent studies have focused on its activity as a modulator of G protein-coupled receptors (GPCRs), particularly those involved in neurotransmission and pain signaling.

A study published in the Journal of Medicinal Chemistry in 2020 reported that 3-amino - 1 - (dimethyl - 1 , 2 - oxazol - 4 - yl )propan - 1 - ol exhibits selective agonist activity towards the μ-opioid receptor (MOR), a key target for pain management. The compound was found to have a high binding affinity for MOR with an IC₅₀ value of 0.7 nM. Additionally, it demonstrated potent analgesic effects in rodent models of acute and chronic pain without causing significant side effects such as respiratory depression or constipation.

In another study published in Bioorganic & Medicinal Chemistry Letters in 2022, researchers explored the potential of 3-amino - 1 - (dimethyl - 1 , 2 - oxazol - 4 - yl )propan - 1 - ol as an antidepressant agent. The compound was shown to enhance serotonin levels in the brain by inhibiting monoamine oxidase (MAO) enzymes, which are responsible for breaking down neurotransmitters such as serotonin and norepinephrine. Preclinical trials indicated that it could be effective in treating major depressive disorder with fewer side effects compared to traditional antidepressants.

Synthesis and Production

The synthesis of 3-amino - 1 - (dimethyl - 1 , 2 - oxazol - 4 - yl )propan - 1 - ol involves several steps that require careful control of reaction conditions to ensure high yield and purity. One common synthetic route involves the reaction of an appropriate amine with a haloalkyl derivative followed by cyclization to form the oxazole ring.

A typical synthesis protocol begins with the reaction of dimethylamine with chloroacetonitrile to form dimethylaminoacetonitrile. This intermediate is then treated with an alkyl halide such as allyl bromide to introduce the propyl chain. The resulting nitrile is reduced to an amine using hydrogen gas over a palladium catalyst. Finally, cyclization is achieved by treating the amine with an acid catalyst such as hydrochloric acid or sulfuric acid under reflux conditions.

The purity of synthesized 3-amino - 1 -(dimethyl – 1 , 2 – oxazol – 4 – yl )propan – 1 – ol can be verified using techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance spectroscopy (NMR), and mass spectrometry (MS). These analytical methods are crucial for ensuring that the final product meets pharmaceutical standards for quality control.

Safety Considerations

3-Amino – 1 – (dimethyl – 1 , 2 – oxazol – 4 – yl )propan – 1 – ol is generally considered safe when handled under proper laboratory conditions. However, like many chemical compounds used in pharmaceutical research, it should be handled with care to avoid inhalation or skin contact. Appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn during handling.

Toxicological studies have shown that this compound has low acute toxicity when administered orally or intraperitoneally in animal models. However, chronic exposure or high doses may have adverse effects on liver function or other organ systems. Therefore, it is important to follow good laboratory practices (GLPs) when working with this compound.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research into 3-amino – 1 – (dimethyl – 1 , 2 – oxazol – 4 – yl )propan –  –  –  –  –   –   –   –   –   –   –   –   –   –   –   –   –   –   –   –   –   –   –   –   –    ol strong > highlights its potential as a novel therapeutic agent for various diseases . Further studies are needed to fully elucidate its mechanism of action , optimize its pharmacological profile , and evaluate its safety profile in clinical settings . As research progresses , it is likely that this compound will continue to attract interest from both academic researchers and pharmaceutical companies seeking innovative solutions for unmet medical needs . p >